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Compound Focus: Miconazole Nitrate

CAS No.: 22832-87-7

Cat. No.: S535408

Miconazole nitrate (MCN) is a broad-spectrum synthetic imidazole antifungal drug. Its poor solubility is a
major challenge in formulation development, which has led to extensive research into various oils and

polymers to enhance its delivery and efficacy [1] [2].

Table 1: Fundamental Physicochemical Properties of Miconazole Nitrate

Reference /

P t Value /D ipti

roperty alue / Description N
Chemical Names 1-[2-(2,4-Dichlorophenyl)-2-[(2,4- [3]

dichlorophenyl)methoxy]ethyl]-1H-imidazole nitrate

Molecular C18H15Cl4N30a [4]
Formula
Molecular 479.1 Da [4]
Weight
pKa 6.7 [3]
Log P 6.1 (high lipophilicity) [1]
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Reference /

Property Value | Description

Context
Aqueous Very low (~0.0007 mg/mL or 763 ng/mL) [1]1[2]
Solubility
BCS Class Il (Low solubility, high permeability) [5]

Classification

Quantitative Solubility Profile in Excipients

Understanding the solubility of MCN in various components is the first step in formulating effective dosage

forms.

Table 2: Solubility of Miconazole Nitrate in Various Oils, Surfactants, and Cosurfactants

Experimental

Categor Excipient Solubility Profile
gory P J Context
Oils Peceol Showed high solubility; selected [2]
for nanoemulsion based on
solubility and antifungal
synergism.
Oleic Acid Frequently used as the oil phase  [6] [7]
in microemulsions; demonstrated
good solubilizing capacity.
Tea Tree Oil, Chosen for microemulsions; [5]
Lavender Oil offers innate, synergistic
antifungal activity.
Castor Qil, Olive Oill Evaluated; lower solubility and/or  [2]

antifungal synergy compared to
Peceol.
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Category

Surfactants

Co-
Surfactants/Solvents

Excipient

Labrasol

Tween 80

Polyoxyethylene
sorbitan monooleate
(PSM)

Propylene Glycol (PG)

Ethanol

Polyethylene Glycol
400 (PEG 400)

Dimethyl Sulfoxide
(DMSO)

Methanol

Solubility Profile

High solubility and significant
innate antifungal activity (large
zone of inhibition).

Good solubility; used in
constructing microemulsions and
nanoemulsions.

Selected as surfactant for optimal
topical microemulsion.

Good solubility and antifungal
activity; widely used as
cosurfactant.

High solubility; used in
microemulsion systems and as a

solvent in pre-formulation.

Good solubility; used as a
cosurfactant and plasticizer.

Freely soluble.

Soluble to 100 mM.

Experimental
Context

[2]

[51 [2]

[7]

[51 2]

[7114]

[6] [2]

[3]

[4]

Table 3: Solubility of Miconazole Nitrate in Common Solvents (from Compendial Sources)

Solvent Approximate Solubility Description
Water 1in 6250 Very slightly soluble
Methanol 1in75 Soluble
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Solvent Approximate Solubility Description
Ethanol (Alcohol) 1lin 312 Sparingly soluble
Chloroform 1in 525 Sparingly soluble
Isopropanol 1in 1408 Slightly soluble
Propylene Glycol 1in 119 Soluble

Data adapted from a comprehensive profile summarizing pharmacopoeial standards [3].

Experimental Protocols for Solubility and Formulation

Pre-formulation Solubility Screening (Shake-Flask Method)

This standard protocol is used to identify suitable excipients with high solubilizing capacity for MCN [7] [2].
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Gegin Pre-formulation Solubility Screening)

:

Add excess MCN to 2-5g of excipient
in sealed vial

:

Vortex mixture for 5-10 minutes

'

Equilibrate in shaking water bath
(72 hours, 25-30°C, 100 rpm)

i

Centrifuge sample
(5-10 min, 8000-9500% g)

Filter supernatant
(0.45 pm membrane filter)

Dilute filtrate with suitable solvent
(e.g., methanol)

.

Quantify drug concentration
(via HPLC or UV Spectrophotometry)

G)etermine equilibrium solubilita

Click to download full resolution via product page
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Flowchart of the shake-flask method for equilibrium solubility determination.

Key Steps:

¢ Equilibration: The mixture is shaken for 72 hours at a constant temperature (e.g., 25°C or 40°C) to
reach saturation equilibrium [1] [7].

e Separation: Undissolved drug is removed by centrifugation and filtration to avoid disturbing the
equilibrium [7] [2].

¢ Analysis: Quantification is typically done via HPLC for specificity or UV spectrophotometry (at
~270-272 nm) for efficiency [1] [7] [2].

Hansen Solubility Parameter (HSP) for Solvent Selection

HSPiP software provides a theoretical approach to screen solvents and their combinations based on the

principle "like dissolves like" [1].

Core Principle: The total cohesion energy (6t) of a compound arises from:

e Dispersion forces (6d)
¢ Polar interactions (6p)
e Hydrogen bonding (dh)

A solvent is considered "good" if its HSP coordinates fall within the drug's "solubility sphere". The Relative
Energy Difference (RED) is calculated as: RED = Ra / Ro, where Ra is the distance in 3D HSP space

between solvent and solute, and RO is the radius of the solubility sphere.

¢ RED < 1.0: Indicates high affinity and good solubility [1].

Construction of Pseudo-ternary Phase Diagrams

This method is critical for identifying the microemulsion region where a stable, single-phase system forms

[5] [2].
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Begin Phase Diagram Construction

l

Prepare surfactant:cosurfactant (Smix)
in fixed weight ratios (e.g., 1:1, 2:1)

Mix oil and Smix at varying ratios
(e.g., from 1:9 to 9:1)

'

Titrate water into each oil:Smix blend
under continuous magnetic stirring

Record point of visual transition
(from clear/transparent to turbid)

Plot components on ternary diagram
(Oil, Smix, Water)

'

Identify microemulsion region
(area of stable monophasic clarity)

l

Select formulation points
from microemulsion region

Click to download full resolution via product page

Workflow for constructing pseudo-ternary phase diagrams to map microemulsion regions.

Key Considerations:
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e Water Titration: Water is added dropwise until the system becomes turbid, indicating the boundary of
the monophasic region [5].

e Diagram Interpretation: The area within the phase diagram that remains clear and homogeneous
across a range of compositions represents the viable microemulsion formulation zone [2].

Advanced Formulation Strategies to Enhance Solubility
and Delivery

To overcome MCN's solubility limitations, several advanced colloidal drug delivery systems have been

successfully employed.

Table 4: Advanced Formulation Strategies for Miconazole Nitrate

Formulation System Composition Example Key Findings & Advantages

| Cationic Nanoemulsion | Qil: Peceol Surfactant: Labrasol Co-surfactant: Propylene Glycol Cationic
Agent: Oleylamine (0.05%) | Size: 145 nm; Zeta Potential: +28.1 mV Enhanced skin permeation and
deposition (932.7 + 41.6 pg/cm?) due to electrostatic interaction with negatively charged skin/microbes.
Excipients provide synergistic antifungal effect [2]. | | Microemulsion for Buccal Delivery | Oil: Oleic Acid
(5%) Surfactant: Tween 20 (40%) Co-surfactant: PEG 400 (20%) Aqueous Phase: Water (33%) | Droplet
Size: 119.6 nm. Designed for oral candidiasis treatment. Offers good solubilization, thermodynamic stability,
and potential for sustained release at the buccal mucosa [6]. | | Microemulsion-Based In Situ Gel (Vaginal)
| Oil: Tea Tree/Lavender Oil Smix: Tween 80 + Propylene Glycol Gelling Agents: Poloxamer 407 & 188,
HPMC K4M or Gellan Gum | Combines superior solubilization of ME with prolonged residence time of a
gel. Thermosensitive gel forms at body temperature, ensuring sustained release (98%) and enhanced local
activity [5]. | | Microemulsion for Topical Delivery | Oil: Oleic Acid Smix: Polyoxyethylene sorbitan
monooleate (PSM) + Ethanol (1:1) | Showed significantly higher cumulative skin permeation (87.6 + 5.8

pg/cm?) and better in vitro antifungal activity against C. albicans compared to a conventional cream [7]. |

Conclusion and Research Outlook

© 2026 Smolecule. All rights reserved. 8/10 Tech Support


https://www.nature.com/articles/s41598-024-74021-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC9026025/
https://www.smolecule.com/products/s535408?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9026025/
https://www.mdpi.com/1999-4923/16/2/271
https://www.nature.com/articles/s41598-024-74021-3
https://www.mdpi.com/1999-4923/15/6/1637
https://www.smolecule.com/products/s535408?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

The formulation of Miconazole Nitrate necessitates sophisticated strategies to overcome its inherent poor
solubility. The data and protocols outlined provide a foundation for rational excipient selection and

formulation design.

Key takeaways for researchers include:

e Excipient Synergy: Modern formulations leverage excipients like Peceol and Labrasol not only for
their solubilizing capacity but also for their innate antifungal properties, creating a synergistic
therapeutic effect [2].

e Cationic Charge Advantage: Imposing a positive surface charge on nanocarriers significantly
enhances skin deposition and interaction with pathogenic cells, improving targeting and efficacy [2].

e Hybrid Systems: Combining the solubilizing power of microemulsions with the prolonged residence
of mucoadhesive in situ gels represents a cutting-edge approach for local drug delivery [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Hansen Solubility Parameters and QbD-Oriented HPLC ... [pmc.ncbi.nim.nih.gov]
2. Antifungal Cationic Nanoemulsion Ferrying Miconazole ... [pmc.ncbi.nlm.nih.gov]
3. Miconazole Nitrate: Comprehensive Profile [sciencedirect.com]

4. (£)-Miconazole nitrate, Imidazole antifungal agent [abcam.com]

5. Development of synergistic antifungal in situ gel ... [nature.com]

6. Development and Characterization of New Miconazole ... [mdpi.com]

7. Development of Miconazole-Loaded Microemulsions for ... [mdpi.com]

To cite this document: Smolecule. [Miconazole Nitrate: Core Physicochemical Properties]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b535408#miconazole-nitrate-

solubility-in-oils-and-polymers]

© 2026 Smolecule. All rights reserved. 9/10 Tech Support


https://www.smolecule.com/products/s535408?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9026025/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9026025/
https://www.nature.com/articles/s41598-024-74021-3
https://www.mdpi.com/1999-4923/16/2/271
https://www.smolecule.com/products/s535408?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10536884/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9026025/
https://www.sciencedirect.com/science/article/abs/pii/S0099542805320016
https://www.abcam.com/en-us/products/biochemicals/miconazole-nitrate-imidazole-antifungal-agent-ab141195
https://www.nature.com/articles/s41598-024-74021-3
https://www.mdpi.com/1999-4923/16/2/271
https://www.mdpi.com/1999-4923/15/6/1637
https://www.smolecule.com/products/b535408#miconazole-nitrate-solubility-in-oils-and-polymers
https://www.smolecule.com/products/b535408#miconazole-nitrate-solubility-in-oils-and-polymers
https://www.smolecule.com/products/b535408#miconazole-nitrate-solubility-in-oils-and-polymers
https://www.smolecule.com/products/s535408?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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